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For Researchers, Scientists, and Drug Development Professionals

Introduction
Indolizine, a heterocyclic aromatic compound with the formula C₈H₇N, is a structural isomer of

the well-known indole nucleus.[1] Unlike indole, the nitrogen atom in indolizine is located at a

ring fusion position, creating a unique 10-π electron system that is isoelectronic with indole and

structurally related to purines.[2][3] This distinct arrangement imparts specific physicochemical

properties and a broad spectrum of biological activities to its derivatives.[2] While numerous

indole-based drugs are commercially available, no indolizine-based therapeutic has yet

reached the market, making it a "privileged scaffold" of significant interest for future drug

discovery and development.[1][4][5] This guide provides a comprehensive overview of the

history, discovery, properties, and key synthetic methodologies of the indolizine core, tailored

for professionals in chemical and pharmaceutical research.

History and Discovery
The journey of the indolizine ring system began in the late 19th century. The initial concept

was reported in 1890 by the Italian chemist Angeli, who proposed the name "pyrindole" for the

parent base.[6] However, it was not until 1912 that the first synthesis was accomplished by

Scholtz.[6][7] He treated 2-methylpyridine with acetic anhydride at high temperatures (200–
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220°C) to produce a compound he named "picolide".[6] Acid hydrolysis of this "picolide" yielded

a crystalline solid with the empirical formula C₈H₇N, which Scholtz initially called "pyrrocoline".

[6]

The structure of this new compound was a subject of investigation. It displayed reactions

characteristic of pyrroles and indoles but had only weakly basic properties, suggesting it was

not a typical pyridine derivative.[6][8] The definitive structure was later confirmed by Diels and

Alder through catalytic reduction experiments.[6] The name "pyrrocoline" was eventually

replaced by the current, officially accepted term "indolizine".[6]

Historical Timeline of Indolizine Discovery

1890
Angeli proposes the name 'pyrindole' for the theoretical parent base.

1912
Scholtz achieves the first synthesis of an indolizine derivative ('picolide' -> 'pyrrocoline').

22 years

Post-1912
Diels and Alder confirm the bicyclic structure through catalytic reduction.

Structural Confirmation

Present
The system is universally known as Indolizine and is a focus of drug discovery.

Nomenclature & Research Focus
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Chichibabin Reaction Mechanism
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Anticancer Mechanism: Tubulin Polymerization Inhibition
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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